Cas no 127933-84-0 (10H-[1,2,3]Triazolo[5,1-c][1,4]benzodiazepine)

• Product Name: 10H-[1,2,3]Triazolo[5,1-c][1,4]benzodiazepine
• CAS No: 127933-84-0
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 157568
• PubChem ID: 374931
• Update Time: 2025-04-19

10H-[1,2,3]Triazolo[5,1-c][1,4]benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 10H-[1,2,3]Triazolo[5,1-c][1,4]benzodiazepine
• 10H-triazolo[5,1-c][1,4]benzodiazepine
• 10H-(1,2,3)Triazolo(5,1-c)(1,4)benzodiazepine
• 10,11-dihydro-[1,2,3]triazolo[5,1-c][1,4]benzodiazepine
• 10H-[1,2,3]Triazolo[1,5-a][1,4]benzodiazepine
• 127933-84-0
• CHEMBL2000944
• NSC653544
• 4TU66TS660
• NSC-653544
• {10H-[1,2,3]Triazolo[1,5-a][1,4]benzodiazepine}
• MLS000756837
• 10H-[1,3]Triazolo[1,5-a][1,4]benzodiazepine
• SMR000529092
• NSC 653544
• UNII-4TU66TS660
• DTXSID80155729
• NCI60_018677

• Inchi： 1S/C10H8N4/c1-2-4-10-8(3-1)7-14-9(5-11-10)6-12-13-14/h1-6H,7H2
• InChI Key： LPSHMFMFMNQEEZ-UHFFFAOYSA-N
• SMILES： N12C(=CN=N1)C=NC1C=CC=CC=1C2

Computed Properties

• Exact Mass: 184.07504
• Monoisotopic Mass: 184.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 420.3°Cat760mmHg
• Flash Point: 208°C
• Refractive Index: 1.748
• PSA: 43.07